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Compound of Interest

Compound Name: DMPE-PEG2000

Cat. No.: B15549222

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources, key

characteristics, and relevant experimental methodologies for 1,2-dimyristoyl-sn-glycero-3-

phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMPE-PEG2000). This

PEGylated lipid is a critical component in the development of long-circulating liposomal and

lipid nanoparticle (LNP) drug delivery systems.

Commercial Availability
A variety of life science companies supply DMPE-PEG2000 for research and pharmaceutical

development. The following table summarizes prominent suppliers and their typical product

specifications. While purity is consistently high across suppliers, researchers should note that

other parameters, such as the polydispersity index (PDI) of the PEG chain, can influence the in

vivo performance of the final nanoparticle formulation.
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Supplier
Product
Name(s)

Catalog
Number
(Example)

Purity
Molecular
Weight
(Approx.)

Additional
Notes

MedChemEx

press

PEG2000-

DMPE
HY-112768 ≥95%

2676.25

g/mol

Distributed by

Cambridge

Bioscience in

the UK and

Ireland.[1]

Avanti Polar

Lipids

14:0

PEG2000 PE
880150 >99%

2693.28

g/mol

Distributed by

Fisher

Scientific and

Croda

Pharma.[2][3]

Available in

various

quantities.

Shochem

(Shanghai)

Co., Ltd.

DMPE-

PEG2000
N/A High-purity ~2700 g/mol

A leading

manufacturer

based in

China.[4][5]

Creative

Biolabs

DMPE-

PEG2000
MPL0313K >95% N/A

Offers a

range of

PEGylated

lipids for drug

delivery

research.[6]

Cayman

Chemical

DMPE-

mPEG(2000)
19989 ≥90% N/A

Used in the

synthesis of

nanostructure

d lipid

carriers.[7]

Chem-Impex

International,

Inc.

N-(Carbonyl-

methoxypolye

thyleneglycol

03135 ≥98% (HPLC) ~2700 g/mol Emphasizes

its role in

enhancing
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2000)1,2-

dimyristoyl-

sn-glycero-3-

phosphoetha

nolamine,

sodium salt

solubility and

stability of

hydrophobic

drugs.[8]

Biopharma

PEG

Scientific Inc.

DMPE-PEG-

Maleimide
N/A ≥95% Varies

Provides

various

functionalized

DMPE-PEG

derivatives.[9]

Note: The molecular weight of PEGylated lipids is an average due to the polydispersity of the

polyethylene glycol chain. The Polydispersity Index (PDI) is a measure of the distribution of

molecular weights in a given polymer sample. A PDI value closer to 1.0 indicates a more

uniform and monodisperse polymer chain length. While not always explicitly stated for DMPE-
PEG2000, a typical PDI for high-quality PEGylated lipids is in the range of 1.01-1.05.

Experimental Protocols
The incorporation of DMPE-PEG2000 into liposomes and lipid nanoparticles is crucial for their

stability and pharmacokinetic profile. Below are detailed methodologies for key experiments

involving DMPE-PEG2000.

Liposome Formulation using Thin-Film Hydration
This is a common method for preparing liposomes incorporating DMPE-PEG2000.

Methodology:

Lipid Mixture Preparation: Dissolve the desired lipids, for example, a mixture of a primary

phospholipid like 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DSPC), cholesterol, and

DMPE-PEG2000 in a molar ratio of 55:40:5, in a suitable organic solvent such as chloroform

or a chloroform:methanol mixture in a round-bottom flask.
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Thin-Film Formation: Remove the organic solvent using a rotary evaporator under reduced

pressure. This will result in the formation of a thin, uniform lipid film on the inner surface of

the flask. To ensure complete removal of the solvent, the flask can be placed under high

vacuum for at least 2 hours.

Hydration: Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, pH

7.4) by gentle rotation of the flask at a temperature above the phase transition temperature

(Tc) of the primary lipid. This process leads to the spontaneous formation of multilamellar

vesicles (MLVs).

Size Reduction (Optional but Recommended): To obtain smaller, unilamellar vesicles

(SUVs), the MLV suspension can be subjected to sonication (using a probe sonicator or bath

sonicator) or extrusion through polycarbonate membranes of a defined pore size (e.g., 100

nm) using a mini-extruder.

Doxorubicin Loading into Liposomes via Remote
Loading
A transmembrane pH gradient can be used to efficiently load amphipathic weak-base drugs like

doxorubicin into pre-formed liposomes.

Methodology:

Liposome Preparation: Prepare liposomes as described in the thin-film hydration protocol,

using an acidic hydration buffer (e.g., 300 mM citrate buffer, pH 4.0).

Creation of pH Gradient: After liposome formation and sizing, exchange the external buffer

with a buffer of physiological pH (e.g., phosphate-buffered saline, pH 7.4) through dialysis or

size-exclusion chromatography. This creates a pH gradient where the interior of the liposome

is acidic and the exterior is neutral.

Drug Loading: Add the doxorubicin solution to the liposome suspension and incubate at a

temperature above the lipid Tc (e.g., 60°C) for a specified time (e.g., 30-60 minutes). The

uncharged doxorubicin will cross the lipid bilayer into the acidic core where it becomes

protonated and trapped.
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Removal of Unencapsulated Drug: Separate the doxorubicin-loaded liposomes from the

unencapsulated drug using size-exclusion chromatography or dialysis.

Characterization of DMPE-PEG2000 Containing
Liposomes
a) Size and Polydispersity Index (PDI) Measurement:

Method: Dynamic Light Scattering (DLS) is the standard technique used to determine the

mean hydrodynamic diameter and PDI of liposomes in suspension.

Procedure: Dilute a small aliquot of the liposome suspension in the appropriate buffer to a

suitable concentration for DLS analysis. Perform the measurement at a fixed angle (e.g.,

173°) and temperature (e.g., 25°C).

b) Zeta Potential Measurement:

Method: Laser Doppler Velocimetry is used to measure the surface charge of the liposomes.

Procedure: The same diluted sample used for DLS can typically be used for zeta potential

measurement. The instrument applies an electric field and measures the velocity of the

particles, which is then used to calculate the zeta potential.

c) Encapsulation Efficiency Determination:

Method: This involves separating the encapsulated drug from the unencapsulated (free) drug

and then quantifying the amount of drug in the liposomes.

Procedure:

Separate the liposomes from the free drug using methods like size-exclusion

chromatography or centrifugal ultrafiltration.

Lyse the liposomes to release the encapsulated drug using a suitable detergent (e.g.,

Triton X-100) or an organic solvent (e.g., methanol).
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Quantify the drug concentration using a suitable analytical technique, such as UV-Vis

spectrophotometry or High-Performance Liquid Chromatography (HPLC).

The encapsulation efficiency (EE%) is calculated using the following formula: EE% =

(Amount of encapsulated drug / Total amount of drug) x 100
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Caption: Workflow for preparing and characterizing DMPE-PEG2000 liposomes.

Cellular Uptake Pathway of PEGylated Liposomes
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Caption: Primary cellular uptake route for PEGylated liposomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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